![molecular formula C6H3F2NO3 B1304727 4,5-Difluoro-2-nitrophenol CAS No. 55346-97-9](/img/structure/B1304727.png)
4,5-Difluoro-2-nitrophenol
Overview
Description
4,5-Difluoro-2-nitrophenol (CAS Number: 55346-97-9) is a chemical compound with the molecular formula C6H3F2NO3 . It has a molecular weight of 175.09 . It is a solid at room temperature .
Synthesis Analysis
The synthesis of this compound generally involves the fluorination reaction of nitrophenol . In one method, 10% Pd/C was added to a solution of this compound in ethanol under an inert atmosphere, and the mixture was hydrogenated .Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code1S/C6H3F2NO3/c7-3-1-5(9(11)12)6(10)2-4(3)8/h1-2,10H
. The compound has a density of 1.6±0.1 g/cm3 . Physical And Chemical Properties Analysis
This compound has a boiling point of 249.1±35.0 °C at 760 mmHg . The compound has a flash point of 104.4±25.9 °C .Scientific Research Applications
Environmental Monitoring and Pollution Control
4-Nitrophenol (4-NP), a closely related compound to 4,5-Difluoro-2-nitrophenol, is extensively utilized in industrial processes and is a major toxic water pollutant. Research has been conducted on the development of materials for the simultaneous electrochemical detection and photodegradation of 4-NP from aqueous solutions. For example, a study using microwave-assisted synthesis of silver oxide-zinc oxide composite nanocones demonstrated their effectiveness in detecting and degrading 4-NP in water, highlighting their potential for environmental monitoring and pollution control (Chakraborty et al., 2021).
Waste Water Treatment
Nitrophenols, including compounds similar to this compound, are common in the manufacture of various products and can be toxic to methanogenic systems in wastewater treatment. Research has explored the effects of nitrophenols on acetate utilization in methanogenic systems, with findings indicating a range of toxicity levels among different nitrophenols. This research is crucial for understanding and mitigating the impact of these compounds on wastewater treatment processes (Haghighi Podeh et al., 1995).
Atmospheric Chemistry
Studies on atmospheric nitrophenols, related to this compound, have explored their presence in various phases such as gas, rainwater, cloud, fog, and snow. These studies involve analyzing the sources and processes leading to the formation of nitrophenols in the atmosphere, including both direct emissions and secondary formation. Understanding these processes is crucial for atmospheric chemistry and environmental monitoring (Harrison et al., 2005).
Catalysis and Chemical Reduction
Research on the catalytic reduction of nitrophenol compounds, which include derivatives like this compound, has led to the development of various nanocatalytic systems. These studies aim to advance methodologies for the efficient removal of hazardous dyes from aqueous environments. For example, the use of polymeric material supported monometallic nanoparticles for the degradation of nitrophenols has been explored, offering insights into the mechanisms and kinetics of these reduction reactions (Din et al., 2020).
Safety and Hazards
4,5-Difluoro-2-nitrophenol is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H317 (May cause an allergic skin reaction), H318 (Causes serious eye damage), and H410 (Very toxic to aquatic life with long lasting effects) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and avoiding contact with skin and eyes .
Properties
IUPAC Name |
4,5-difluoro-2-nitrophenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F2NO3/c7-3-1-5(9(11)12)6(10)2-4(3)8/h1-2,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZODZOGGCQZLNF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)F)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F2NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80378931 | |
Record name | 4,5-difluoro-2-nitrophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80378931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55346-97-9 | |
Record name | 4,5-difluoro-2-nitrophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80378931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,5-Difluoro-2-nitrophenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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